Cas no 850429-63-9 (6-(Methylsulfonyl)indolin-2-one)

• Product Name: 6-(Methylsulfonyl)indolin-2-one
• CAS No: 850429-63-9
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• MDL: MFCD02179607
• CID: 727430
• PubChem ID: 2773528
• Update Time: 2025-06-11

6-(Methylsulfonyl)indolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(Methylsulfonyl)indolin-2-one
• 2H-Indol-2-one,1,3-dihydro-6-(methylsulfonyl)-
• 6-methylsulfonyl-1,3-dihydroindol-2-one
• 6-Methylsulfonyloxindole
• DTXSID30378527
• PS-3345
• 6-methanesulfonyl-1,3-dihydroindol-2-one
• 6-METHYLSULFONYL-2-OXO-INDOLE
• CS-0456210
• 850429-63-9
• MFCD02179607
• 6-methylsulfonyloxindole, AldrichCPR
• AB11390
• SCHEMBL15299992
• 6-METHANESULFONYL-2,3-DIHYDRO-1H-INDOL-2-ONE
• AKOS015852479
• 6-(Methylsulphonyl)oxindole

• MDL： MFCD02179607
• Inchi： 1S/C9H9NO3S/c1-14(12,13)7-3-2-6-4-9(11)10-8(6)5-7/h2-3,5H,4H2,1H3,(H,10,11)
• InChI Key： DEQZMOXYEJGJJN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2CC(NC=2C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 211.03000
• Monoisotopic Mass: 211.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6A^2

Experimental Properties

• Density: 1.382
• Melting Point: 218-220°C
• Boiling Point: 481.8°C at 760 mmHg
• Flash Point: 245.2°C
• Refractive Index: 1.584
• PSA: 71.62000
• LogP: 1.80350

6-(Methylsulfonyl)indolin-2-one Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-(Methylsulfonyl)indolin-2-one

Recent Advances in the Study of 6-(Methylsulfonyl)indolin-2-one (CAS: 850429-63-9)

6-(Methylsulfonyl)indolin-2-one (CAS: 850429-63-9) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, particularly cancer and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

One of the most notable advancements in the study of 6-(Methylsulfonyl)indolin-2-one is its application in kinase inhibition. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Recent research has demonstrated that derivatives of 6-(Methylsulfonyl)indolin-2-one exhibit potent inhibitory activity against specific kinases, such as JAK2 and FLT3, which are implicated in hematologic malignancies. These findings suggest that this compound could serve as a promising scaffold for the development of targeted therapies.

In addition to its kinase inhibitory properties, 6-(Methylsulfonyl)indolin-2-one has also been investigated for its anti-inflammatory effects. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound modulates the NF-κB signaling pathway, a key regulator of inflammatory responses. The study reported that 6-(Methylsulfonyl)indolin-2-one significantly reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-(Methylsulfonyl)indolin-2-one has also seen recent improvements. A novel synthetic route was reported in Organic Letters, which offers higher yields and better scalability compared to traditional methods. This advancement is particularly important for the pharmaceutical industry, as it facilitates the large-scale production of the compound for preclinical and clinical studies. The new method involves a Pd-catalyzed coupling reaction, which has been optimized for efficiency and environmental sustainability.

Despite these promising developments, challenges remain in the clinical translation of 6-(Methylsulfonyl)indolin-2-one. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, which may limit its efficacy in vivo. Researchers are currently exploring structural modifications to improve its pharmacokinetic profile, such as the introduction of solubilizing groups or prodrug strategies. These efforts are expected to enhance the compound's therapeutic potential and pave the way for future clinical trials.

In conclusion, 6-(Methylsulfonyl)indolin-2-one (CAS: 850429-63-9) represents a versatile and promising compound in the field of medicinal chemistry. Its dual role as a kinase inhibitor and anti-inflammatory agent highlights its broad therapeutic potential. With ongoing advancements in synthesis and structural optimization, this compound is poised to make significant contributions to the development of novel therapeutics for cancer and inflammatory diseases. Future research should focus on addressing its pharmacokinetic limitations and exploring its efficacy in animal models and clinical settings.